Cas no 38038-78-7 (2-Hexanone, 4-(1H-benzimidazol-2-yl)-)

• Product Name: 2-Hexanone, 4-(1H-benzimidazol-2-yl)-
• CAS No: 38038-78-7
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 1487054
• Update Time: 2024-08-23

2-Hexanone, 4-(1H-benzimidazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Hexanone, 4-(1H-benzimidazol-2-yl)-

• Inchi： 1S/C13H16N2O/c1-3-10(8-9(2)16)13-14-11-6-4-5-7-12(11)15-13/h4-7,10H,3,8H2,1-2H3,(H,14,15)
• InChI Key： WRCHLZUALAIIHJ-UHFFFAOYSA-N
• SMILES： CC(=O)CC(C1NC2=CC=CC=C2N=1)CC

Computed Properties

• Exact Mass: 216.12638

Experimental Properties

• Density: 1.127±0.06 g/cm3(Predicted)
• Boiling Point: 420.9±28.0 °C(Predicted)
• PSA: 45.75
• pka: 11.80±0.10(Predicted)